Cas no 143680-74-4 (Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI))

• Product Name: Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI)
• CAS No: 143680-74-4
• MF: C₁₄H₂₄N₂O₆
• MW: 316.350164413452
• CID: 220411
• PubChem ID: 5747397
• Update Time: 2025-04-19

Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI)
• (2S)-2-[[8-[[(1S)-1-carboxyethyl]amino]-8-oxooctanoyl]amino]propanoic acid
• DL-Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis-
• BRN 5826795
• N,N'-(1,8-Dioxo-1,8-octanediyl)bis-DL-alanine
• DTXSID80162493
• DL-Alanine, N,N'-(1,8-dioxo-1,8-octanediyl)bis-
• 143680-74-4

• Inchi： 1S/C14H24N2O6/c1-9(13(19)20)15-11(17)7-5-3-4-6-8-12(18)16-10(2)14(21)22/h9-10H,3-8H2,1-2H3,(H,15,17)(H,16,18)(H,19,20)(H,21,22)/t9-,10-/m0/s1
• InChI Key： ISSFNVVYYLDNEF-UWVGGRQHSA-N
• SMILES： O=C(CCCCCCC(N[C@H](C(=O)O)C)=O)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 316.163437
• Monoisotopic Mass: 316.163437
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133
• XLogP3: 0.5

Experimental Properties

• Density: 1.209
• Boiling Point: 672.5°C at 760 mmHg
• Flash Point: 360.5°C
• Refractive Index: 1.502